2-(Benzyloxy)-5-formylbenzoic acid
Overview
Description
“2-(Benzyloxy)-5-formylbenzoic acid” is a chemical compound. It is a derivative of benzoic acid, which is a type of carboxylic acid . The compound has a molecular formula of C14H12O3 and an average mass of 228.243 Da .
Molecular Structure Analysis
The molecular structure of “2-(Benzyloxy)-5-formylbenzoic acid” consists of a benzoic acid core with a benzyloxy group attached to the second carbon and a formyl group attached to the fifth carbon .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(Benzyloxy)-5-formylbenzoic acid” include a molecular formula of C14H12O3, an average mass of 228.243 Da, and a monoisotopic mass of 228.078644 Da .
Scientific Research Applications
- Scientific Field : Chemistry
- Application : This compound is used in chemical synthesis .
- Method of Application : The specific methods of application would depend on the context of the chemical synthesis .
- Results or Outcomes : The outcomes would also depend on the specific synthesis process .
- Scientific Field : Organic Chemistry
- Application : This compound is used as a reagent for the synthesis of benzyl ethers and esters .
- Method of Application : The active reagent is delivered in situ by N-methylation of 2-benzyloxy-pyridine .
- Results or Outcomes : Benzyl ethers can be prepared in good to excellent yield by in situ methylation of 2-benzyloxy-pyridine .
- Scientific Field : Pharmaceutical Chemistry
- Application : This compound is used as a pharmaceutical intermediate .
- Method of Application : The specific methods of application would depend on the context of the pharmaceutical synthesis .
- Results or Outcomes : The outcomes would also depend on the specific synthesis process .
2-Benzyloxy-5-fluorophenylboronic Acid
2-Benzyloxy-1-methylpyridinium triflate
®-(+)-2-Benzyloxypropionic acid
- Scientific Field : Organic Chemistry
- Application : This is a type of cross-coupling reaction, used to conjoin chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .
- Method of Application : The process involves oxidative addition, where palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. However, transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
- Results or Outcomes : The outcomes would depend on the specific coupling conditions .
- Scientific Field : Organic Chemistry
- Application : These reactions involve the oxidation of alkyl side-chains and the reduction of nitro groups and aryl ketones .
- Method of Application : Oxidation is normally effected by hot acidic permanganate solutions, but for large scale industrial operations catalyzed air-oxidations are preferred. Reduction is easily achieved either by catalytic hydrogenation (H2 + catalyst), or with reducing metals in acid .
- Results or Outcomes : These reactions are useful in preparing substituted benzoic acids .
Suzuki–Miyaura Coupling
Benzylic Oxidations and Reductions
- 2-(Benzyloxy)phenylboronic Acid
- Scientific Field : Organic Chemistry
- Application : This compound is used in chemical synthesis .
- Method of Application : The specific methods of application would depend on the context of the chemical synthesis .
- Results or Outcomes : The outcomes would also depend on the specific synthesis process .
Safety And Hazards
Future Directions
While specific future directions for “2-(Benzyloxy)-5-formylbenzoic acid” were not found in the retrieved papers, there is ongoing research into the development of therapeutic peptides, which could potentially involve benzylic compounds . Additionally, the development of new boron reagents for Suzuki–Miyaura coupling could also be a future direction .
properties
IUPAC Name |
5-formyl-2-phenylmethoxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O4/c16-9-12-6-7-14(13(8-12)15(17)18)19-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTTVXHXKTPOQDV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2)C=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50359555 | |
Record name | 2-(benzyloxy)-5-formylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50359555 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzyloxy)-5-formylbenzoic acid | |
CAS RN |
169209-25-0 | |
Record name | 2-(benzyloxy)-5-formylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50359555 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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